Cas no 158147-52-5 (4-(1H-1,2,4-Triazol-1-yl)butanoic acid)
4-(1H-1,2,4-Triazol-1-yl)butanoic acid is a heterocyclic carboxylic acid derivative featuring a 1,2,4-triazole moiety linked to a butanoic acid chain. This compound is of interest in medicinal and agrochemical research due to its versatile reactivity, serving as a key intermediate in the synthesis of biologically active molecules. The presence of both the triazole and carboxyl functional groups allows for further derivatization, enabling applications in drug discovery and coordination chemistry. Its stability under standard conditions and compatibility with common organic solvents enhance its utility in synthetic workflows. The compound’s structural features make it valuable for designing enzyme inhibitors, ligands, and other functionalized derivatives.
158147-52-5 structure
Product Name:4-(1H-1,2,4-Triazol-1-yl)butanoic acid
CAS No:158147-52-5
MF:C6H9N3O2
MW:155.154560804367
CID:108027
PubChem ID:3157456
Update Time:2025-06-09
4-(1H-1,2,4-Triazol-1-yl)butanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-(1H-1,2,4-Triazol-1-yl)butanoic acid
- 1,2,4-TRIAZOLE-BUTYRIC ACID
- 1H-1,2,4-Triazole-1-butanoicacid
- 4-[1,2,4]Triazol-1-yl-butyric acid
- 4-(1,2,4-triazol-1-yl)butanoic acid
- AKOS MSC-0010
- TIMTEC-BB SBB010157
- 4-(1,2,4-TRIAZOLE-1-YL)-BUTYRIC ACID
- 4-(1H-1,2,4-triazol-1-yl)butanoic acid(SALTDATA: HCl)
- 4-(1,2,4-triazol-1-yl)butyric acid
- A809902
- 1,2,4-Triazolebutyric acid
- AKOS000156227
- 4-(1H-1,2,4-triazol-1-yl)butanoicacid
- EN300-42919
- 1H-1,2,4-Triazole-1-butanoic acid
- FT-0643541
- CS-0249259
- AB30009
- Z285049640
- AC-14372
- DTXSID60390116
- F3386-2237
- CHXJINAQOAKBSQ-UHFFFAOYSA-N
- 158147-52-5
- VS-03536
- SCHEMBL1782461
- DB-043380
- STK694387
- BBL012823
-
- MDL: MFCD06801317
- Inchi: 1S/C6H9N3O2/c10-6(11)2-1-3-9-5-7-4-8-9/h4-5H,1-3H2,(H,10,11)
- InChI Key: CHXJINAQOAKBSQ-UHFFFAOYSA-N
- SMILES: OC(CCCN1C=NC=N1)=O
Computed Properties
- Exact Mass: 155.06900
- Monoisotopic Mass: 155.069
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 11
- Rotatable Bond Count: 4
- Complexity: 140
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.2
- Topological Polar Surface Area: 68Ų
Experimental Properties
- Density: 1.34
- Melting Point: Not available
- Boiling Point: 391.5°Cat760mmHg
- Flash Point: 190.6°C
- Refractive Index: 1.599
- PSA: 68.01000
- LogP: 0.14290
- Vapor Pressure: 0.0±0.9 mmHg at 25°C
4-(1H-1,2,4-Triazol-1-yl)butanoic acid Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
-
Warning Statement:
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - Safety Instruction: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
-
Hazardous Material Identification:
- HazardClass:IRRITANT
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
4-(1H-1,2,4-Triazol-1-yl)butanoic acid Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
4-(1H-1,2,4-Triazol-1-yl)butanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 016795-500mg |
4-[1,2,4]Triazol-1-yl-butyric acid |
158147-52-5 | 500mg |
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158147-52-5 | 1g |
£110.00 | 2024-05-26 | ||
| TRC | H953960-25mg |
4-(1H-1,2,4-Triazol-1-yl)butanoic Acid |
158147-52-5 | 25mg |
$ 50.00 | 2022-06-04 | ||
| TRC | H953960-50mg |
4-(1H-1,2,4-Triazol-1-yl)butanoic Acid |
158147-52-5 | 50mg |
$ 65.00 | 2022-06-04 | ||
| TRC | H953960-250mg |
4-(1H-1,2,4-Triazol-1-yl)butanoic Acid |
158147-52-5 | 250mg |
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| Chemenu | CM305922-5g |
4-(1H-1,2,4-Triazol-1-yl)butanoic acid |
158147-52-5 | 95% | 5g |
$402 | 2023-03-05 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 016795-500mg |
4-[1,2,4]Triazol-1-yl-butyric acid |
158147-52-5 | 500mg |
1591.0CNY | 2021-07-13 | ||
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4-[1,2,4]Triazol-1-yl-butyric acid |
158147-52-5 | 1g |
2437.0CNY | 2021-07-13 | ||
| Enamine | EN300-42919-0.05g |
4-(1H-1,2,4-triazol-1-yl)butanoic acid |
158147-52-5 | 95.0% | 0.05g |
$19.0 | 2025-02-20 |
4-(1H-1,2,4-Triazol-1-yl)butanoic acid Related Literature
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Prajwalita Das,Kiyoteru Niina,Tomoya Hiromura,Etsuko Tokunaga,Norimichi Saito Chem. Sci., 2018,9, 4931-4936
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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